BODIPY-phenylacetylene macrocycle motifs for enhanced light-harvesting and energy transfer applications†

RSC Advances Pub Date: 2015-06-26 DOI: 10.1039/C5RA08592F

Abstract

A supramolecular BODIPY molecule functionalized with a phenylacetylene macrocycle is reported. Light absorption by the macrocycle results in energy transfer to the BODIPY core as evidenced by fluorescence studies. This supramolecular motif demonstrates an effective strategy for panchromatic light-harvesting.

Graphical abstract: BODIPY-phenylacetylene macrocycle motifs for enhanced light-harvesting and energy transfer applications
BODIPY-phenylacetylene macrocycle motifs for enhanced light-harvesting and energy transfer applications†
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